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Calcitonin gene related peptide

(cgrp) II, rat tfa

Cat. No.: B15617931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcitonin Gene-Related Peptide (CGRP) is a 37-amino acid neuropeptide that exists in two

isoforms, α-CGRP and β-CGRP (CGRP II). Rat CGRP II is a potent and long-lasting

vasodilator, playing a crucial role in cardiovascular homeostasis and nociception. This

document provides detailed application notes and protocols for the proper handling,

reconstitution, and use of rat CGRP II TFA (Trifluoroacetate) powder in research settings. The

TFA salt is a common counterion for synthetic peptides, generally not interfering with most

biological assays.

I. Product Information and Solubility
Rat CGRP II TFA is a lyophilized white solid. While it may be difficult to visualize in the vial, it is

readily soluble in water.

Data Presentation: Solubility of Rat CGRP II TFA
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Solvent Concentration Method/Comment

Water (H₂O) 25 mg/mL

Ultrasonic treatment may be

required to facilitate

dissolution.[1]

Water (H₂O) 0.80 mg/mL
Vortex vigorously to ensure

complete dissolution.[2][3]

II. Reconstitution and Storage Protocols
Proper reconstitution and storage are critical to maintain the stability and biological activity of

the peptide.

Protocol 1: Reconstitution of Rat CGRP II TFA Powder

Materials:

Vial of lyophilized rat CGRP II TFA powder

Sterile, ultrapure water

Vortex mixer

Optional: Sonicator

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Solvent Addition: Add the desired volume of sterile, ultrapure water directly to the vial. The

volume will depend on the desired final concentration of the stock solution (e.g., for a 1 mg

vial to make a 1 mg/mL stock solution, add 1 mL of water).

Dissolution:
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Vortex the vial vigorously for 1-2 minutes to ensure the peptide has completely dissolved.

[2]

If the solution is not clear, brief sonication in a water bath may be used to aid dissolution.

[2]

Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter

the reconstituted peptide solution through a 0.2 µm sterile filter.[2]

Protocol 2: Storage of Rat CGRP II TFA Solutions

Lyophilized Powder: Store desiccated at -20°C or -80°C for long-term stability.[1][2]

Stock Solutions: Peptides in solution are significantly less stable than in their lyophilized

form.[2]

For short-term storage (up to one month), store at -20°C.

For long-term storage (up to six months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1][2]

Once an aliquot is thawed, any unused portion should be discarded.[2]

III. CGRP Signaling Pathway
CGRP mediates its biological effects primarily through a heterodimeric G-protein coupled

receptor (GPCR) composed of the Calcitonin Receptor-Like Receptor (CLR) and a Receptor

Activity-Modifying Protein 1 (RAMP1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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